5-methyl-N-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)isoxazole-3-carboxamide

• IUPAC Name: 5-methyl-N-[(4-thiophen-3-yloxan-4-yl)methyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C15H18N2O3S/c1-11-8-13(17-20-11)14(18)16-10-15(3-5-19-6-4-15)12-2-7-21-9-12/h2,7-9H,3-6,10H2,1H3,(H,16,18)
• InChI Key: PGKKMTVUWYTSLZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NCC2(CCOCC2)C3=CSC=C3
• Molecular Formula: C15H18N2O3S
• Molecular Weight: 306.4 g/mol

Description

5-methyl-N-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C15H18N2O3S and its molecular weight is 306.38. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis

Research in this area explores the synthesis of novel heterocyclic compounds using thiophene and pyran derivatives as key building blocks. For instance, studies have demonstrated the synthesis of benzo[b]thiophen-2-yl-hydrazonoesters by coupling tetrahydrobenzo[b]thiophene carboxamide with various esters to yield a variety of derivatives including pyrazoles, isoxazoles, and pyrimidines. These compounds have potential applications in developing new pharmaceuticals and materials with unique properties (Mohareb et al., 2004).

Carbon−Sulfur Bond Formation

The compound's structure is relevant in the context of developing new carbon−sulfur bond formation methodologies. For example, the palladium-catalyzed carbon−sulfur bond formation using modified Migita reaction conditions has been applied to the synthesis of complex molecules, which could be beneficial in producing pharmaceuticals or agrochemicals (Norris & Leeman, 2008).

Isoxazole and Pyrazole Derivatives

Research into isoxazole and pyrazole derivatives, which are structurally related to the compound , has shown significant potential in medicinal chemistry. These derivatives are synthesized from carboxylic acids and explored for their biological activities, including their potential as anti-inflammatory and anticancer agents (Martins et al., 2002).

Crystal Structure Analysis

Studies involving the crystal structure determination of thiophene and pyrazole derivatives provide insights into the molecular geometry and intermolecular interactions of these compounds. Such research is essential for understanding the compound's behavior in solid-state and its potential applications in designing materials with specific properties (Prabhuswamy et al., 2016).

Nonlinear Optical Properties

The exploration of thiophene-based pyrazole amides for their nonlinear optical (NLO) properties and chemical reactivity is another area of interest. These studies involve the use of DFT calculations to investigate the electronic structure and NLO responses of synthesized compounds, which could have applications in photonics and optoelectronics (Kanwal et al., 2022).